Cas no 86969-37-1 (1-(3-Methylphenyl)-2-nitropropene)

• Product name: 1-(3-Methylphenyl)-2-nitropropene
• CAS No: 86969-37-1
• MF: C₁₀H₁₁NO₂
• MW: 177.199842691422
• CID: 708661
• PubChem ID: 575420

1-(3-Methylphenyl)-2-nitropropene Chemical and Physical Properties

Names and Identifiers

• Benzene,1-methyl-3-(2-nitro-1-propen-1-yl)-
• 1-(3-METHYLPHENYL)-2-NITROPROPENE
• 1-methyl-3-(2-nitroprop-1-enyl)benzene
• 1-Methyl-3-(2-nitroprop-1-en-1-yl)benzene
• DTXSID20341740
• 86969-37-1
• AKOS017269157
• 1-(3-Methylphenyl)-2-nitropropene

• Inchi： InChI=1S/C10H11NO2/c1-8-4-3-5-10(6-8)7-9(2)11(12)13/h3-7H,1-2H3
• InChI Key： SBEPUGJNPLSOKB-UHFFFAOYSA-N
• SMILES： CC1=CC(=CC=C1)C=C(C)[N+](=O)[O-]

Computed Properties

• Exact Mass: 177.07900
• Monoisotopic Mass: 177.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 2.9
• Topological Polar Surface Area: 45.8Ų

Experimental Properties

• PSA: 45.82000
• LogP: 3.15570

1-(3-Methylphenyl)-2-nitropropene Security Information

1-(3-Methylphenyl)-2-nitropropene Customs Data

• HS CODE：2904209090
• Customs Data：

  China Customs Code:

  2904209090

  Overview:

  2904209090 Other derivatives containing only nitro or nitroso groups.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2904209090 derivatives containing only nitro or only nitroso groups.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes